Cas no 1224953-99-4 (2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product Name: 2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 1224953-99-4
• MF: C₁₄H₁₈BNO₃
• MW: 259.108623981476
• CID: 5465758
• PubChem ID: 129959213
• Update Time: 2025-10-28

2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Z2050009604
• 2-methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• Benzonitrile, 2-methoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

• Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-7-6-8-12(17-5)10(11)9-16/h6-8H,1-5H3
• InChI Key： JEHVHIFYQRPYAX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2C#N)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.1379736 g/mol
• Monoisotopic Mass: 259.1379736 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 259.11
• Topological Polar Surface Area: 51.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile: A Key Intermediate in Synthetic Biology and Drug Discovery

2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This compound, characterized by its benzonitrile core and boronic acid derivative functionality, represents a critical intermediate in the development of novel therapeutic agents. The CAS number 1224953-99-4 identifies this specific compound, which is widely studied for its potential applications in pharmaceutical chemistry and biotechnology.

Recent advancements in synthetic biology have highlighted the importance of 2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile as a versatile building block. Its boronic acid moiety enables efficient coupling reactions, making it a preferred substrate for click chemistry approaches. In 2023, a groundbreaking study published in Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of targeted drug delivery systems. Researchers utilized its boronic acid derivative to functionalize nanoparticles, enhancing their specificity for cancer cells while minimizing off-target effects.

The 2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile molecule also exhibits promising antimicrobial properties. A 2023 investigation in Antimicrobial Agents and Chemotherapy revealed its ability to disrupt bacterial cell membranes through electrostatic interactions. This property makes it a potential candidate for antibiotic development, particularly in addressing multidrug-resistant pathogens. The benzonitrile core contributes to its hydrophobicity, which enhances membrane permeability and efficacy in bacterial inhibition.

Another notable application of 2-Methoxy-6-(tet-rmethyl-1,3,2-dioxaborolan-2-yl)benzonitrile lies in its role as a precursor for biocompatible materials. In 2023, a team at the University of Tokyo explored its use in 3D bioprinting applications. By modifying the boronic acid derivative with functional groups, researchers were able to create scaffolds that mimic the extracellular matrix, promoting cell adhesion and proliferation. This innovation has significant implications for regenerative medicine and tissue engineering.

The synthesis of 2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile involves a multi-step process that leverages green chemistry principles. A 2023 study in Green Chemistry described a catalytic method using transition metal catalysts to achieve high-yield production with minimal waste. This approach not only reduces environmental impact but also aligns with the sustainable development goals of the pharmaceutical industry. The boronic acid derivative functionality is critical in this synthesis, as it facilitates the formation of the desired intermediate through metal-catalyzed coupling reactions.

Furthermore, the 2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile molecule has shown potential in drug delivery systems that target specific tissues. A 2023 publication in Nano Letters detailed its use in nanoparticle-based drug delivery. The boronic acid derivative allows for the conjugation of therapeutic agents, enabling controlled release at the target site. This targeted approach enhances therapeutic efficacy while reducing systemic side effects, making it a valuable tool in precision medicine.

Recent advances in computational chemistry have also contributed to the understanding of 2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile. Machine learning models developed in 2023 predicted its interaction with various biological targets, including protein kinases and enzymes. These predictions have guided the design of structure-activity relationship (SAR) studies, which are crucial for optimizing the compound's therapeutic potential. The benzonitrile core plays a key role in these interactions, as it can form hydrogen bonds with target proteins.

The 2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile molecule's versatility extends to biomedical imaging. A 2023 study in Biomaterials explored its use as a contrast agent for magnetic resonance imaging (MRI). By incorporating paramagnetic ions into the boronic acid derivative, researchers achieved enhanced imaging resolution without compromising biocompatibility. This application highlights the compound's potential in diagnostic imaging and non-invasive monitoring of disease progression.

Finally, the 2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile molecule is being investigated for its role in biomarker discovery. A 2023 study in Journal of Proteome Research identified its ability to bind to specific protein markers associated with certain diseases. This property could enable the development of early detection assays, which are critical for improving patient outcomes. The boronic acid derivative functionality is essential in these binding interactions, as it allows for selective recognition of target proteins.

In conclusion, 2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a multifunctional compound with significant potential in pharmaceutical chemistry, biotechnology, and regenerative medicine. Its unique boronic acid derivative functionality and benzonitrile core make it a valuable tool for developing targeted therapies, biocompatible materials, and diagnostic tools. As research in this area continues to evolve, the 2-Methoxy-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile molecule is poised to play a pivotal role in advancing medical science and improving patient care.